Cas no 1340454-83-2 ((3-methylbutan-2-yl)1-(1,3-thiazol-2-yl)ethylamine)

(3-methylbutan-2-yl)1-(1,3-thiazol-2-yl)ethylamine structure
1340454-83-2 structure
Product Name:(3-methylbutan-2-yl)1-(1,3-thiazol-2-yl)ethylamine
CAS No:1340454-83-2
MF:C10H18N2S
MW:198.328320980072
CID:5159100
PubChem ID:64486667
Update Time:2023-11-24

(3-methylbutan-2-yl)1-(1,3-thiazol-2-yl)ethylamine Chemical and Physical Properties

Names and Identifiers

    • (3-Methylbutan-2-yl)[1-(1,3-thiazol-2-yl)ethyl]amine
    • 3-Methyl-N-(1-(thiazol-2-yl)ethyl)butan-2-amine
    • 2-Thiazolemethanamine, N-(1,2-dimethylpropyl)-α-methyl-
    • (3-methylbutan-2-yl)1-(1,3-thiazol-2-yl)ethylamine
    • Inchi: 1S/C10H18N2S/c1-7(2)8(3)12-9(4)10-11-5-6-13-10/h5-9,12H,1-4H3
    • InChI Key: PXPJVWXZPOPXSQ-UHFFFAOYSA-N
    • SMILES: S1C=CN=C1C(C)NC(C)C(C)C

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 150
  • XLogP3: 2.5
  • Topological Polar Surface Area: 53.2

(3-methylbutan-2-yl)1-(1,3-thiazol-2-yl)ethylamine Pricemore >>

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